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Compound of Interest

Compound Name: Methyl 5-hexenoate

Cat. No.: B1584880 Get Quote

CAS Number: 2396-80-7

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals interested in Methyl 5-hexenoate. The document

summarizes its physicochemical properties, details a key synthetic protocol, and discusses its

known and potential applications, while also highlighting areas where scientific data is currently

limited.

Physicochemical Properties
Methyl 5-hexenoate is a volatile organic compound with the molecular formula C₇H₁₂O₂.[1][2]

It is a colorless liquid at room temperature and possesses a characteristic odor.[3] The

following table provides a summary of its key physicochemical properties.
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Property Value Source(s)

CAS Number 2396-80-7 [4]

Molecular Formula C₇H₁₂O₂ [4]

Molecular Weight 128.17 g/mol [4]

Boiling Point 157 °C [2]

Density 0.91 g/cm³ [2]

Refractive Index (n20/D) 1.421 [2][5]

Flash Point 46 °C [2][4]

Vapor Pressure 4.62 mmHg at 25°C [2]

Solubility
Soluble in alcohol. Insoluble in

water.
[6]

SMILES COC(=O)CCCC=C [4]
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Synthesis of Methyl 5-hexenoate
A common and straightforward method for the synthesis of Methyl 5-hexenoate is the Fischer

esterification of 5-hexenoic acid with methanol, using a catalytic amount of a strong acid.

Experimental Protocol: Fischer Esterification
Materials:

5-Hexenoic acid

Methanol (excess)

p-Toluenesulfonic acid monohydrate (catalytic amount)

Diethyl ether
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Water

Sodium sulfate (anhydrous)

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve 5-hexenoic acid in an

excess of methanol.

Add a catalytic amount of p-toluenesulfonic acid monohydrate to the solution.

Heat the reaction mixture to reflux and maintain for an extended period (e.g., 40 hours) to

drive the equilibrium towards the product.

After the reaction is complete, allow the solution to cool to room temperature.

Concentrate the solution under reduced pressure to remove the excess methanol.

Pour the concentrated residue into a separatory funnel containing diethyl ether and water.

Separate the ether layer, which contains the product.

Wash the ether layer with water to remove any remaining acid and methanol.

Dry the ether layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Concentrate the filtrate under reduced pressure to yield Methyl 5-hexenoate.
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General Workflow for Synthesis and Purification of Methyl 5-hexenoate

Reaction

Workup & Purification

5-Hexenoic Acid +
Methanol (excess) +

p-Toluenesulfonic acid (cat.)

Reflux (e.g., 40h)

Heat

Concentration (remove excess methanol)

Liquid-Liquid Extraction
(Ether/Water)

Drying (Na2SO4)

Final Concentration

Methyl 5-hexenoate

Click to download full resolution via product page

Synthesis and Purification Workflow
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Chemical Reactivity and Potential Applications
The chemical structure of Methyl 5-hexenoate, featuring a terminal double bond and an ester

group, allows for a variety of chemical transformations. The double bond can undergo addition

reactions, such as hydrogenation, halogenation, and epoxidation. The ester group can be

hydrolyzed to the corresponding carboxylic acid or transesterified.

While specific applications in drug development are not well-documented, its nature as a

volatile organic compound suggests potential roles in chemical ecology. Many short-chain

unsaturated esters function as pheromones or allelochemicals in insects and plants.[2][7] For

instance, a related compound, methyl 5-methylhexanoate, is a known floral compound.[8]

Biological Activity and Signaling Pathways
There is a significant lack of publicly available data on the specific biological activities and

signaling pathways of Methyl 5-hexenoate in the context of human health and disease.

General studies on fatty acid methyl esters (FAMEs) and unsaturated esters have suggested

potential for antioxidant and antimicrobial activities.[1][5] For example, some polyunsaturated

esters have been shown to have inhibitory effects on glycolysis and respiration in tumor cells in

vitro.[9] However, no specific studies have been identified for Methyl 5-hexenoate.

The following diagram illustrates the current state of knowledge regarding the biological activity

of Methyl 5-hexenoate, highlighting the existing research gap.
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Current Understanding of Methyl 5-hexenoate's Biological Role
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State of Research on Methyl 5-hexenoate

Conclusion
Methyl 5-hexenoate is a well-characterized compound from a physicochemical and synthetic

standpoint. However, its biological activities and potential roles in signaling pathways relevant

to drug development remain largely unexplored. This presents an opportunity for researchers to

investigate the potential of this and similar short-chain unsaturated esters in various biological

systems. Future studies could focus on its effects on cell viability, inflammatory responses, and

its potential as a semiochemical, which may unveil novel applications for this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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